2-Methyl-5-(thiazol-2-ylamino)phenol
Cat. No. B8521398
M. Wt: 206.27 g/mol
InChI Key: LADRJDCYZKHVIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09018209B2
Procedure details
Following the general procedure for the synthesis of 2-R-5-(thiazol-2-ylamino)phenol, 2-bromothiazole (0.27 mL, 3.05 mmol), 5-amino-3-methylphenol (188 mg, 1.5 mmol) and 37% HCl solution (0.26 mL, 3.05 mmol) in 10% aqueous EtOH solution (5 mL) was stirred at 90° C. for 24 h. The title compound was obtained after purification by flash chromatography on silica gel (hexane:EtOAc 1/1) in 74% yield (233 mg).
[Compound]
Name
2-R-5-(thiazol-2-ylamino)phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
74%
Identifiers
|
REACTION_CXSMILES
|
Br[C:2]1[S:3][CH:4]=[CH:5][N:6]=1.[NH2:7][C:8]1[CH:9]=[C:10](C)[CH:11]=[C:12]([OH:14])[CH:13]=1.Cl.[CH3:17]CO>>[CH3:17][C:11]1[CH:10]=[CH:9][C:8]([NH:7][C:2]2[S:3][CH:4]=[CH:5][N:6]=2)=[CH:13][C:12]=1[OH:14]
|
Inputs
Step One
[Compound]
|
Name
|
2-R-5-(thiazol-2-ylamino)phenol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.27 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1SC=CN1
|
|
Name
|
|
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Quantity
|
188 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC=1C=C(C=C(C1)O)C
|
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Name
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|
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Quantity
|
0.26 mL
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
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Name
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
90 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred at 90° C. for 24 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C=C(C=C1)NC=1SC=CN1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 74% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
